![molecular formula C16H16FN5O2S B2878324 6-(tert-butyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one CAS No. 896298-46-7](/img/structure/B2878324.png)
6-(tert-butyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(tert-butyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one is a useful research compound. Its molecular formula is C16H16FN5O2S and its molecular weight is 361.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antioxidant Activity
The synthesis of derivatives of 8Н-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ones, which share a structural resemblance to the specified compound, has been explored for their potential antioxidant properties. These derivatives were synthesized by reacting 8-amino-6-tert-butyl-8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-one with various aromatic and heterocyclic aldehydes. The antioxidant activity of these compounds was evaluated through their ability to inhibit lipoperoxide formation. This study highlights the chemical structure-pharmacological action relationship, revealing that the introduction of electron-withdrawing substituents into the benzene ring affects the antioxidant properties. Particularly, derivatives with a hydroxyl group and an additional oxyalkyl fragment showed notable antioxidant activity, suggesting the potential of these compounds, including the specified triazolotriazine derivative, in pharmaceutical applications targeting oxidative stress-related diseases (Novodvorskyi et al., 2020).
Mosquito-larvicidal and Antibacterial Properties
Research into novel thiadiazolotriazin-4-ones, which are structurally related to the specified compound, has demonstrated moderate mosquito-larvicidal and antibacterial activities. The synthesis of these compounds involved the condensation of 3,3-dimethyl-2-oxobutanoic acid and thiocarbohydrazide, followed by condensation with various substituted aryloxyacetic acids. This study's findings indicate that some derivatives exhibit significant larvicidal activity against malaria vectors and broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. These results suggest potential applications of the specified compound in developing new agents for controlling mosquito populations and bacterial infections (Castelino et al., 2014).
Antimicrobial and Antifungal Activities
Several studies have investigated the antimicrobial and antifungal activities of triazinone derivatives, underscoring the broader utility of these compounds in addressing various pathogens. Novel derivatives have been evaluated for their growth inhibition properties against certain bacterial and fungal pathogens, showing that these compounds possess noteworthy antimicrobial and antifungal activities. This research paves the way for the development of new therapeutic agents based on the structural framework of the specified compound, offering potential applications in treating infections caused by resistant microbial strains (Kumara et al., 2015).
properties
IUPAC Name |
6-tert-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN5O2S/c1-16(2,3)12-13(24)18-14-19-20-15(22(14)21-12)25-8-11(23)9-4-6-10(17)7-5-9/h4-7H,8H2,1-3H3,(H,18,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KERSHVVOURPJKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN2C(=NN=C2SCC(=O)C3=CC=C(C=C3)F)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.